3-(5-Methylthiophen-3-yl)-3-oxopropanal

• Molecular Formula: C8H8O2S
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 3-(5-methylthiophen-3-yl)-3-oxopropanal
• InChI: InChI=1S/C8H8O2S/c1-6-4-7(5-11-6)8(10)2-3-9/h3-5H,2H2,1H3
• InChI Key: URGHPPLTHGTJFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)CC=O

Description

3-(5-Methylthiophen-3-yl)-3-oxopropanal is a thiophene-derived compound featuring a methyl group at the 5-position of the thiophene ring, a ketone group at the 3-position, and a propanal moiety. Its molecular formula is C₈H₈O₂S (MW: 168.21 g/mol), with a purity specification of ≥95% . The compound’s bifunctional reactivity (aldehyde and ketone groups) makes it valuable in synthetic chemistry, particularly in condensation reactions and heterocyclic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Methylthiophen-3-yl)-3-oxopropanal typically involves the functionalization of the thiophene ring. One common method is the Friedel-Crafts acylation of 5-methylthiophene with an appropriate acylating agent under acidic conditions. The reaction conditions often include the use of a Lewis acid catalyst such as aluminum chloride (AlCl3) to facilitate the acylation process.

Industrial Production Methods

Industrial production of 3-(5-Methylthiophen-3-yl)-3-oxopropanal may involve large-scale Friedel-Crafts acylation reactions, utilizing continuous flow reactors to enhance efficiency and yield. The process is optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-(5-Methylthiophen-3-yl)-3-oxopropanal can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the oxopropanal group to an alcohol or other reduced forms.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic reagents like halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) can be used under controlled conditions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or aldehydes.

Substitution: Halogenated or nitrated thiophene derivatives.

Scientific Research Applications

3-(5-Methylthiophen-3-yl)-3-oxopropanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials, including conductive polymers and dyes.

Mechanism of Action

The mechanism of action of 3-(5-Methylthiophen-3-yl)-3-oxopropanal involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical transformations, which can modulate biological activities. For example, its electrophilic nature allows it to interact with nucleophilic sites in biological molecules, potentially leading to the inhibition of enzymes or other proteins.

Comparison with Similar Compounds

Research Implications

• Drug Design : Thiophene derivatives like 3-(5-Methylthiophen-3-yl)-3-oxopropanal serve as precursors for bioactive molecules. Its methyl group position may optimize interactions with enzymatic targets compared to 2-yl isomers .